Cas no 2757922-39-5 (Ethyl 4-amino-2-tert-butylbenzoate)

• Product Name: Ethyl 4-amino-2-tert-butylbenzoate
• CAS No: 2757922-39-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5910364
• PubChem ID: 165752258
• Update Time: 2025-05-20

Ethyl 4-amino-2-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-37101897
• 2757922-39-5
• ethyl 4-amino-2-tert-butylbenzoate
• Ethyl 4-amino-2-tert-butylbenzoate

• Inchi： 1S/C13H19NO2/c1-5-16-12(15)10-7-6-9(14)8-11(10)13(2,3)4/h6-8H,5,14H2,1-4H3
• InChI Key： SSODYKZRUPBNDD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-2-tert-butylbenzoate

Recent Advances in the Study of Ethyl 4-amino-2-tert-butylbenzoate (CAS: 2757922-39-5)

Ethyl 4-amino-2-tert-butylbenzoate (CAS: 2757922-39-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique benzoate ester structure with a tert-butyl group, has been explored for its role in drug synthesis, biological activity, and material science. Recent studies have highlighted its utility as an intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the key areas of research involving Ethyl 4-amino-2-tert-butylbenzoate is its potential as a building block for small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of kinase inhibitors targeting cancer-related pathways. The study reported that derivatives of this compound exhibited promising inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug development. The researchers employed computational modeling and in vitro assays to validate the compound's efficacy, providing a robust foundation for further exploration.

In addition to its pharmaceutical applications, Ethyl 4-amino-2-tert-butylbenzoate has also been investigated for its role in material science. A recent preprint on ChemRxiv detailed its use as a precursor in the synthesis of advanced polymers with tunable properties. The study emphasized the compound's ability to introduce steric hindrance and functional groups into polymer chains, thereby enhancing thermal stability and mechanical strength. These findings open new avenues for the development of high-performance materials in industrial applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Ethyl 4-amino-2-tert-butylbenzoate. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce environmental impact. The review proposed green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, as potential solutions to these challenges. These insights are critical for scaling up production while adhering to sustainability principles.

Looking ahead, the versatility of Ethyl 4-amino-2-tert-butylbenzoate positions it as a valuable tool in interdisciplinary research. Future studies are expected to explore its applications in drug delivery systems, agrochemicals, and even nanotechnology. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock its full potential. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and advanced materials.